Simple, green, ultrasound-assisted preparation of novel core–shell microcapsules from octyl methoxycinnamate and oligomeric proanthocyanidins for UV-stable sunscreen†
RSC Advances Pub Date: 2021-02-04 DOI: 10.1039/D0RA09116B
Abstract
Without sunscreens, UV rays in sunlight cause skin damage, ranging from dark spots and premature aging to skin cancer. Present sunscreens, however, are readily photodegraded, producing highly reactive radicals that can damage cells. To address this problem, we have now used ultrasound to prepare core–shell microcapsules, which offer improved protection against UV light and improved UV stability. The composite microcapsules have oligomeric proanthocyanidins (OPCs), which are amphiphilic plant-derived secondary metabolites, as the shell and octyl methoxycinnamate (OMC), which is a UVB absorber, as the core. The polyphenolic flavonoid structure of OPCs improves the UV stability of OMC and thus avoids the skin damage caused by OMC photodegradation products. In the microcapsules, π–π stacking interactions between OPCs and OMC molecules enhance the ability of OMC to absorb UV radiation and extend the absorption range from the UVB region (280–320 nm) to include the UVA and UVC regions (200–400 nm). The composite microcapsules were shown to be stable on storage and to be non-irritant to human skin. The ultrasound-assisted preparation of OMC/OPCs composite microcapsules is simple, efficient and green and provides a feasible strategy for the development of novel, more effective, sunscreens.
Recommended Literature
- [1] Compact Si/C anodes fabricated by simultaneously regulating the size and oxidation degree of Si for Li-ion batteries†
- [2] How the toxicity of nanomaterials towards different species could be simultaneously evaluated: a novel multi-nano-read-across approach†
- [3] Construction of single-cell arrays and assay of cell drug resistance in an integrated microfluidic platform†
- [4] Diastereoselective construction of 4-indole substituted chromans bearing a ketal motif through a three-component Friedel–Crafts alkylation/ketalization sequence†
- [5] Correction: Thermoresponsive polysarcosine-based nanoparticles
- [6] Publications received
- [7] A fifteen atom silver cluster confined in bovine serum albumin†
- [8] Insights into the crucial role of a Zn promoter for methanol dehydrogenation to methyl formate over Cu(111) catalysts†
- [9] Ion-selective determination of total metal ion concentration in an excess of complexing ligand using the standard additions method
- [10] Fourteen-vertex homo- and heterobimetallic metallacarboranes
Journal Name：RSC Advances
Research Products
-
CAS no.: 18860-78-1
-
CAS no.: 131896-42-9
-
CAS no.: 14770-51-5
